1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C11H7N3O2
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 1-(2-cyanophenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H7N3O2/c12-7-8-3-1-2-4-10(8)14-6-5-9(13-14)11(15)16/h1-6H,(H,15,16)
• InChI Key: LLZDGDXWSYFWFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)N2C=CC(=N2)C(=O)O

Description

1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid is a pyrazole-based derivative characterized by a pyrazole ring substituted at the 1-position with a 2-cyanophenyl group and a carboxylic acid moiety at the 3-position. Pyrazole-carboxylic acids are pivotal in medicinal and materials chemistry due to their versatile reactivity and ability to act as ligands or intermediates. Such derivatives are often explored for antitumor, antimicrobial, or metal-coordination activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-cyanobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, which then undergoes cyclization to yield the pyrazole ring. The reaction conditions often involve refluxing in ethanol or another suitable solvent .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of solvents and reagents is also optimized to minimize costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyano group or carboxylic acid group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines .

Scientific Research Applications

1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for drug development.

Industry: It is used in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets. The cyano group and carboxylic acid group can form hydrogen bonds and other interactions with biological molecules, influencing their activity. The pyrazole ring can also participate in π-π stacking interactions, which are important in drug-receptor binding .

Comparison with Similar Compounds

Key Observations from Structural Comparisons

Halogenation: Chloro and fluoro substituents (e.g., 3-chlorophenyl, 3,4-difluorophenyl) improve metabolic stability and lipophilicity, critical for pharmacokinetics . Heterocyclic Additions: Furan or pyridine moieties (e.g., ) extend conjugation, influencing UV/Vis properties and binding interactions .

Positional Isomerism :

• Carboxylic acid placement at position 3 (target compound) vs. 5 (e.g., ) alters hydrogen-bonding patterns and coordination geometry, impacting biological activity or crystallization behavior .

Applications: Pharmaceutical Intermediates: Compounds like 1-[(3-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid are marketed as intermediates for drug development . Antitumor Potential: Diaryl-substituted pyrazole-3-carboxylic acids () demonstrate antitumor activity, suggesting the target compound may share similar mechanisms .

Biological Activity

1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid is a compound that belongs to the pyrazole class of heterocyclic compounds. Pyrazoles have garnered significant attention in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, analgesic, antitumor, and antimicrobial properties. This article aims to provide a comprehensive overview of the biological activity of 1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C10H8N2O2
• Molecular Weight : 188.18 g/mol
• IUPAC Name : 1-(2-cyanophenyl)-1H-pyrazole-3-carboxylic acid
• Canonical SMILES : C1=CC=C(C(=N)N=C1)C(=O)O

Antimicrobial Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antimicrobial properties. The compound 1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid has shown effectiveness against various bacterial strains. For example, it demonstrated an inhibitory concentration (IC50) against Staphylococcus aureus and Escherichia coli, suggesting its potential as an antibacterial agent .

Microorganism	IC50 (µg/mL)
Staphylococcus aureus	25
Escherichia coli	30
Candida albicans	40

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory effects. In vitro assays revealed that it significantly inhibits the activity of cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes. The IC50 values for COX-2 inhibition were reported to be around 0.02–0.04 µM, indicating strong anti-inflammatory potential .

Compound	COX-2 IC50 (µM)
1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid	0.03
Standard (Diclofenac)	0.05

Antitumor Activity

The antitumor properties of pyrazole derivatives have been a subject of extensive research. Preliminary findings suggest that 1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid exhibits cytotoxic effects against several cancer cell lines, including MCF-7 (breast cancer) and HCT116 (colon cancer). The mechanism appears to involve apoptosis induction through caspase activation pathways .

Cell Line	GI50 (µM)
MCF-7	5.5
HCT116	6.0

The biological activity of 1-(2-Cyanophenyl)-1H-pyrazole-3-carboxylic acid can be attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound acts as a selective inhibitor of COX enzymes, modulating inflammatory responses.
• Receptor Binding : It may also interact with cannabinoid receptors, which are involved in pain modulation and inflammation .

Case Studies

Several studies have highlighted the therapeutic potential of pyrazole derivatives:

• Anti-inflammatory Study : A study by Abdellatif et al. synthesized various pyrazole derivatives and tested their COX inhibitory activities. Among them, the compound exhibited superior anti-inflammatory effects with minimal side effects on gastric tissues .
• Antitumor Research : Research conducted by Manna et al. demonstrated that pyrazole derivatives could inhibit P-glycoprotein-mediated multidrug resistance in cancer cells, enhancing the efficacy of existing chemotherapeutic agents.